Phillyrin
Overview
Description
Phillyrin is an effective lignan glycoside extracted from a traditional Chinese medicine Forsythia suspensa (Thunb.) Vahl (Oleaceae). It mainly exists in the roots, stems, leaves, and fruits of the plant, with the highest content in the leaves . It has been shown to have various pharmacological effects such as anti-inflammatory, anti-obesity, and anti-tumor .
Synthesis Analysis
Phillyrin can be produced by Colletotrichum gloeosporioides, an endophytic fungus isolated from Forsythia suspensa . It can also be prepared directly from Forsythia suspensa . In a study, researchers identified nine genes related to coniferin synthesis including F. suspensa UDP-glycosyltransferase (FsUGT), F. suspensa 4-coumarate coenzyme CoA ligase (Fs4CL), and F. suspensa Caffeoyl-CoA O-methyltransferase (FsCCoAOMT) etc .Molecular Structure Analysis
Phillyrin is a lignan glycoside with the molecular formula C27H34O11 . The molecular structure of Phillyrin was analyzed using molecular docking and dynamics simulation .Chemical Reactions Analysis
Phillyrin has been made to interact with different kinds of cyclodextrins (CDs) as a way to improve its water solubility . The interaction mechanism between CDs and Phillyrin was speculated by various characterization methods .Physical And Chemical Properties Analysis
Phillyrin has good biological activity, but it is insoluble in water . The water solubility of Phillyrin has been significantly improved when it was made to interact with different kinds of cyclodextrins (CDs) .Scientific Research Applications
Anti-Inflammatory Effects
- Scientific Field : Pharmacology
- Application Summary : Phillyrin has been shown to have significant anti-inflammatory effects in vitro and in animal models .
- Methods of Application : Phillyrin is extracted from the roots, stems, leaves, and fruits of the plant Forsythia suspensa, with the highest content in the leaves .
- Results : Experimental data has shown Phillyrin’s high effectiveness and low toxicity in its anti-inflammatory effects .
Anti-Aging Effects
- Scientific Field : Gerontology
- Application Summary : Phillyrin has been found to have potential anti-aging effects .
- Methods of Application : The application methods are similar to those used for its anti-inflammatory effects .
- Results : While the specific outcomes of these anti-aging effects are not detailed in the source, the overall effectiveness of Phillyrin in this application has been noted .
Antiviral Effects
- Scientific Field : Virology
- Application Summary : Phillyrin has demonstrated antiviral properties .
- Methods of Application : The application methods are similar to those used for its anti-inflammatory effects .
- Results : The specific outcomes of these antiviral effects are not detailed in the source, but Phillyrin’s effectiveness in this application has been noted .
Antibacterial Effects
- Scientific Field : Microbiology
- Application Summary : Phillyrin has shown antibacterial activity against selected foodborne pathogens .
- Methods of Application : Bacteria were inoculated into a sterilized liquid medium, cultured, centrifuged, washed, and resuspended in sterilized buffer. Phillyrin was then added to the bacterial suspension .
- Results : The specific outcomes of these antibacterial effects are not detailed in the source, but Phillyrin’s effectiveness in this application has been noted .
Hepatoprotective Effects
- Scientific Field : Hepatology
- Application Summary : Phillyrin has been found to have hepatoprotective effects .
- Methods of Application : The application methods are similar to those used for its anti-inflammatory effects .
- Results : The specific outcomes of these hepatoprotective effects are not detailed in the source, but Phillyrin’s effectiveness in this application has been noted .
Anti-Cancer Effects
- Scientific Field : Oncology
- Application Summary : Phillyrin has been found to inhibit lung tumor development .
- Methods of Application : The application methods are similar to those used for its anti-inflammatory effects .
- Results : Phillyrin inhibited lung tumor development by downregulating VEGF expression and upregulating endostatin expression .
Anti-Obesity Effects
- Scientific Field : Nutrition and Dietetics
- Application Summary : Phillyrin has been found to have potential anti-obesity effects .
- Methods of Application : Animal experiments have shown that medium (53.2 mg/ (kg m b ·d)) and high (159.6 mg/ (kg m b ·d)) doses of Phillyrin could significantly reduce the volume of adipocytes in adipose tissue in rats fed with a high-fat diet .
- Results : The specific outcomes of these anti-obesity effects are not detailed in the source, but Phillyrin’s effectiveness in this application has been noted .
Inhibition of HSC-T6 Activation
- Scientific Field : Hepatology
- Application Summary : Phillyrin has been found to inhibit HSC-T6 activation .
- Methods of Application : Phillyrin restrained the expression of phosphorylated NF-κB p65 protein to inhibit HSC-T6 activation .
- Results : The specific outcomes of these effects are not detailed in the source, but Phillyrin’s effectiveness in this application has been noted .
Inhibition of TLR2 and TRL4 Expression
- Scientific Field : Immunology
- Application Summary : Phillyrin has been found to inhibit the expression of TLR2 and TRL4 .
- Methods of Application : THP-1 cells stimulated with Staphylococcus aureus in vitro: Phillyrin inhibited the expression of TLR2 and TRL4 .
- Results : The specific outcomes of these effects are not detailed in the source, but Phillyrin’s effectiveness in this application has been noted .
Anti-Pyretic Effects
- Scientific Field : Pharmacology
- Application Summary : Phillyrin has been found to have potential anti-pyretic effects .
- Methods of Application : The application methods are similar to those used for its anti-inflammatory effects .
- Results : The specific outcomes of these anti-pyretic effects are not detailed in the source, but Phillyrin’s effectiveness in this application has been noted .
Anti-Hypertensive Effects
- Scientific Field : Cardiology
- Application Summary : Phillyrin has been found to have potential anti-hypertensive effects .
- Methods of Application : The application methods are similar to those used for its anti-inflammatory effects .
- Results : The specific outcomes of these anti-hypertensive effects are not detailed in the source, but Phillyrin’s effectiveness in this application has been noted .
Anti-Influenza Effects
- Scientific Field : Virology
- Application Summary : Phillyrin has been found to have potential anti-influenza effects .
- Methods of Application : The application methods are similar to those used for its anti-inflammatory effects .
- Results : The specific outcomes of these anti-influenza effects are not detailed in the source, but Phillyrin’s effectiveness in this application has been noted .
Safety And Hazards
Future Directions
Phillyrin has been suggested as a potential therapeutic strategy for COVID-19 and influenza co-infection based on bioinformatics analysis . More clinical drug trials are needed for verification in the future . The scientific community will benefit in the future from profound investigations on the relationship between Phillyrin and the fruit extract of F. suspensa .
properties
IUPAC Name |
(2S,3R,4S,5S,6R)-2-[4-[(3R,3aR,6S,6aR)-3-(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H34O11/c1-32-17-6-4-13(8-19(17)33-2)25-15-11-36-26(16(15)12-35-25)14-5-7-18(20(9-14)34-3)37-27-24(31)23(30)22(29)21(10-28)38-27/h4-9,15-16,21-31H,10-12H2,1-3H3/t15-,16-,21+,22+,23-,24+,25-,26+,27+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFFCKOBAHMGTMW-LGQRSHAYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2C3COC(C3CO2)C4=CC(=C(C=C4)OC5C(C(C(C(O5)CO)O)O)O)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)[C@H]2[C@H]3CO[C@@H]([C@H]3CO2)C4=CC(=C(C=C4)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H34O11 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40197589 | |
Record name | Phillyrin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40197589 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
534.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Phillyrin | |
CAS RN |
487-41-2 | |
Record name | Phillyrin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=487-41-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phillyrin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000487412 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phillyrin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40197589 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | PHILLYRIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VE9P4964MG | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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